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Cat. No.: B15618105
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Audience: Researchers, scientists, and drug development professionals.

Introduction

A-desulfated cholecystokinin octapeptide (CCK-8-DS) is a synthetic peptide that acts as a
selective agonist for the cholecystokinin B (CCK-B) receptor. Unlike its sulfated counterpart,
CCK-8-DS exhibits reduced activity at CCK-A receptors, making it a valuable tool for studying
the specific physiological roles and signaling pathways mediated by CCK-B receptors.[1] These
receptors are predominantly found in the brain and gastrointestinal tract and are implicated in
various processes, including anxiety, pain perception, and gastric acid secretion. This
document provides detailed protocols for the preparation of CCK-8-DS stock solutions and its
application in cell-based assays.

Quantitative Data Summary

A comprehensive summary of the key quantitative data for a-desulfated cholecystokinin
octapeptide is presented in the table below.
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Property Value Notes
Molecular Weight 1063.27 g/mol

Appearance White to off-white solid

Solubility In Vitro:

DMSO > 100 mg/mL (94.05 mM)

Water < 0.1 mg/mL (insoluble)

Storage (Powder) -80°C 2 years
-20°C 1 year

Storage (Stock Solution in

DMSO) -80°C 6 months
-20°C 1 month

Experimental Protocols

1. Preparation of A-desulfated Cholecystokinin Octapeptide (CCK-8-DS) Stock Solution

This protocol outlines the steps for preparing a concentrated stock solution of CCK-8-DS using
Dimethyl Sulfoxide (DMSO).

Materials:

A-desulfated cholecystokinin octapeptide (lyophilized powder)

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes

Pipettes and sterile pipette tips

Procedure:
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e Pre-equilibration: Allow the vial of lyophilized CCK-8-DS powder and the DMSO to
equilibrate to room temperature before opening to prevent condensation.

o Reconstitution: Briefly centrifuge the vial of CCK-8-DS to ensure all the powder is at the
bottom.

 Dissolution: Add the appropriate volume of DMSO to the vial to achieve the desired stock
concentration (e.g., for a 10 mM stock solution, add the calculated volume of DMSO based
on the mass of the peptide).

o Vortexing: Gently vortex the vial until the peptide is completely dissolved. If necessary,
sonication can be used to aid dissolution.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw
cycles.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for
short-term storage (up to 1 month).[2][3]

Note on DMSO Concentration: When preparing working solutions for cell-based assays, ensure
the final concentration of DMSO is low (typically < 0.5%) to avoid cytotoxicity.[4]

2. Application Protocol: In Vitro Cell Viability Assay (CCK-8)

This protocol describes the use of CCK-8-DS in a cell viability assay using the Cell Counting
Kit-8 (CCK-8), a colorimetric assay to determine the number of viable cells.

Materials:

Cells expressing CCK-B receptors

Complete cell culture medium

96-well cell culture plates

A-desulfated cholecystokinin octapeptide (CCK-8-DS) stock solution

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.medchemexpress.com/cholecystokinin-octapeptide-desulfated.html
https://www.medchemexpress.com/cholecystokinin-octapeptide-desulfated-tfa.html
https://www.healthcare.nikon.com/en/ss/cell-image-lab/case/c20.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618105?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Cell Counting Kit-8 (CCK-8) reagent
e Microplate reader
Procedure:

o Cell Seeding: Seed the cells in a 96-well plate at a predetermined optimal density in 100 pL
of complete culture medium per well.

 Incubation: Incubate the plate in a humidified incubator (e.g., at 37°C, 5% CO2) for 24 hours
to allow for cell attachment and recovery.

o Treatment: Prepare serial dilutions of CCK-8-DS from the stock solution in complete culture
medium. Add 10 pL of the diluted CCK-8-DS solutions to the respective wells. For control
wells, add 10 pL of medium with the corresponding DMSO concentration.

 Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

o CCK-8 Reagent Addition: Add 10 pL of CCK-8 solution to each well. Be careful not to
introduce bubbles.

e Final Incubation: Incubate the plate for 1-4 hours in the incubator. The incubation time will
depend on the cell type and density.

o Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.
Signaling Pathway
CCK-B Receptor Signaling Pathway

Activation of the CCK-B receptor by agonists such as CCK-8-DS initiates a cascade of

intracellular signaling events. The CCK-B receptor is a G-protein coupled receptor (GPCR) that

primarily couples to Gq proteins.[5] Upon ligand binding, the activated Gq protein stimulates
phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)
into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5][6]
IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored
intracellular calcium (Ca2+).[6][7] The increase in intracellular Ca2+ and the presence of DAG
activate protein kinase C (PKC).[6][8] These signaling events can subsequently lead to the
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activation of downstream pathways, such as the MAP kinase (ERK) pathway, influencing
cellular processes like proliferation and secretion.[8]

Click to download full resolution via product page

CCK-B Receptor Signaling Pathway

Experimental Workflow

The following diagram illustrates a typical experimental workflow for studying the effects of
CCK-8-DS on cultured cells.
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Cell Viability Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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